Cas no 403833-10-3 (2-(1,3-benzothiazol-2-ylsulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 403833-10-3
• MF: C₁₃H₁₄N₂OS₂
• MW: 278.393060207367
• CID: 6327442
• PubChem ID: 891625
• Update Time: 2025-05-21

2-(1,3-benzothiazol-2-ylsulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one
• IFLab1_004513
• CHEMBL3126795
• 2-(1,3-benzothiazol-2-ylsulfanyl)-1-pyrrolidin-1-yl-ethanone
• IDI1_010268
• F1016-0016
• AKOS002528272
• HMS1424N03
• 2-(benzo[d]thiazol-2-ylthio)-1-(pyrrolidin-1-yl)ethanone
• SR-01000263770-1
• Z19654152
• 2-(1,3-benzothiazol-2-ylsulfanyl)-1-pyrrolidin-1-ylethanone
• Oprea1_603306
• SCHEMBL1412334
• 403833-10-3
• 2-(benzo[d]thiazol-2-ylthio)-1-(pyrrolidin-1-yl)ethan-1-one
• SR-01000263770

• Inchi： 1S/C13H14N2OS2/c16-12(15-7-3-4-8-15)9-17-13-14-10-5-1-2-6-11(10)18-13/h1-2,5-6H,3-4,7-9H2
• InChI Key： JRRHNUUUMUAWNP-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)CC(N1CCCC1)=O

Computed Properties

• Exact Mass: 278.05475542g/mol
• Monoisotopic Mass: 278.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one

Introduction to 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 403833-10-3)

2-(1,3-benzothiazol-2-ylsulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique chemical structure and its CAS number 403833-10-3, represents a promising candidate for further exploration in drug discovery and development. The molecular framework of this compound integrates key pharmacophoric elements, including a benzothiazole moiety and a pyrrolidine ring, which are well-documented for their biological activities and potential therapeutic applications.

The benzothiazole scaffold is a heterocyclic aromatic compound that has been extensively studied due to its wide range of biological properties. It is commonly found in numerous pharmacologically active molecules, including antimicrobial, antifungal, anti-inflammatory, and anticancer agents. The presence of the sulfanyl group at the 2-position of the benzothiazole ring enhances its solubility and reactivity, making it an attractive moiety for further chemical modifications. This sulfanyl group can also participate in various hydrogen bonding interactions, which are crucial for the binding affinity of drug candidates to biological targets.

Complementing the benzothiazole core is the pyrrolidine ring, which is another common pharmacophore in medicinal chemistry. Pyrrolidine derivatives are known for their role in modulating enzyme activity and receptor binding. The integration of the pyrrolidine group with the benzothiazole sulfanyl derivative in 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one creates a versatile scaffold that could potentially interact with multiple biological targets simultaneously. This dual functionality makes the compound a compelling candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the sulfanyl group of 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one could form critical interactions with polar residues in protein active sites, while the pyrrolidine ring could engage in hydrophobic pockets. Such interactions are essential for achieving high affinity and selectivity in drug design.

The synthesis of 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the sulfanyl group at the benzothiazole ring typically involves nucleophilic substitution reactions, while the attachment of the pyrrolidine moiety often requires condensation or cyclization reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize byproduct formation.

In terms of biological activity, preliminary studies on derivatives of this class have shown promising results in various disease models. For instance, some analogs have demonstrated inhibitory effects on enzymes involved in inflammation and cancer progression. The unique combination of pharmacophores in 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one suggests that it may exhibit similar or even enhanced biological activities. Further investigation into its pharmacokinetic properties will be essential to assess its potential as a drug candidate.

The role of structure-based drug design has been instrumental in optimizing bioactivity and improving drug-like properties. By leveraging computational tools to model interactions between 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one and biological targets, researchers can identify key residues critical for binding affinity and selectivity. This approach has led to the development of more effective drugs with reduced side effects.

Moreover, green chemistry principles have been increasingly adopted in the synthesis of pharmaceutical compounds to minimize environmental impact. The use of sustainable solvents, catalytic methods, and energy-efficient processes aligns with global efforts to promote sustainable drug development. The synthesis of 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(pyrrolidin-1-yloleanone) can benefit from these advancements by incorporating eco-friendly synthetic strategies.

Future directions for research on CAS No 40383310 3 include exploring its potential as an intermediate in more complex drug molecules or as a lead compound for structure-based optimization. The versatility of its molecular framework allows for diverse modifications that could enhance its therapeutic profile or improve pharmacokinetic properties.

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